Cas no 1788673-86-8 (N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide)

N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide is a synthetic organic compound featuring a triazole-carboxamide core linked to a 3,5-dimethoxybenzyl group. This structure confers potential utility in medicinal chemistry and drug discovery, particularly as a scaffold for designing enzyme inhibitors or bioactive intermediates. The presence of the triazole moiety enhances binding affinity through hydrogen bonding and dipole interactions, while the dimethoxyphenyl group may improve lipophilicity and membrane permeability. The compound's modular design allows for further functionalization, making it a versatile intermediate in pharmaceutical research. Its stability under standard conditions and compatibility with common synthetic methodologies further support its applicability in high-throughput screening and lead optimization studies.

N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide structure

1788673-86-8 structure

Product Name:N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

CAS No:1788673-86-8

MF:C₁₂H₁₄N₄O₃

MW:262.264562129974

CID:5405470

Update Time:2025-06-28

N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-[(3,5-dimethoxyphenyl)methyl]-2H-triazole-4-carboxamide
- N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide
- Inchi： 1S/C12H14N4O3/c1-18-9-3-8(4-10(5-9)19-2)6-13-12(17)11-7-14-16-15-11/h3-5,7H,6H2,1-2H3,(H,13,17)(H,14,15,16)
- InChI Key： MDZQMUSINXVYHI-UHFFFAOYSA-N
- SMILES： N1=CC(C(NCC2=CC(OC)=CC(OC)=C2)=O)=NN1

N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6252-8428-2μmol	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	2μmol	$85.5	2023-09-09
Life Chemicals	F6252-8428-5μmol	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	5μmol	$94.5	2023-09-09
Life Chemicals	F6252-8428-10μmol	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	10μmol	$103.5	2023-09-09
Life Chemicals	F6252-8428-20μmol	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	20μmol	$118.5	2023-09-09
Life Chemicals	F6252-8428-1mg	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	1mg	$81.0	2023-09-09
Life Chemicals	F6252-8428-2mg	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	2mg	$88.5	2023-09-09
Life Chemicals	F6252-8428-3mg	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	3mg	$94.5	2023-09-09
Life Chemicals	F6252-8428-4mg	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	4mg	$99.0	2023-09-09
Life Chemicals	F6252-8428-5mg	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	5mg	$103.5	2023-09-09
Life Chemicals	F6252-8428-10mg	N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide	1788673-86-8	10mg	$118.5	2023-09-09

N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide Related Literature

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2. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

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3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

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Additional information on N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide

N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1788673-86-8): An Overview

N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1788673-86-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide make it a promising candidate for various drug development initiatives.

The synthesis of N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide typically involves the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, a highly efficient and versatile method for constructing 1,2,3-triazole scaffolds. This reaction is part of the broader class of click chemistry reactions and is widely used in the synthesis of complex molecules due to its high yield and mild reaction conditions. The presence of the 3,5-dimethoxyphenyl group in the structure imparts additional stability and solubility properties to the compound, which are crucial for its biological evaluation.

Recent studies have highlighted the potential of N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide in various therapeutic areas. One notable application is in the field of anticancer research. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant cytotoxic activity against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide has also shown promise as an anti-inflammatory agent. Research conducted at the University of California demonstrated that this compound effectively reduces inflammation in both in vitro and in vivo models. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide could be a valuable lead compound for developing new anti-inflammatory drugs.

The pharmacokinetic properties of N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide has been evaluated in preclinical studies. Toxicity assessments conducted in animal models have indicated that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, N-[(3,5-dimethoxyphenyl)methyl]-1H-1,2,3-triazole-5-carboxamide (CAS No. 1788673-86-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and inflammation. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.